Cas no 380436-19-1 (2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 380436-19-1
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• CID: 6214569
• PubChem ID: 2346325
• Update Time: 2025-06-13

2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033628035
• Z18518886
• HMS1764H09
• EN300-26584285
• SR-01000032618-1
• 380436-19-1
• SR-01000032618
• 2-oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate
• 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C14H9Cl2NO3/c15-11-6-10(7-17-13(11)16)14(19)20-8-12(18)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： UDECZCJOPZIEEL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 308.9959485g/mol
• Monoisotopic Mass: 308.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate

Introduction to 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate (CAS No. 380436-19-1)

2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 380436-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple functional groups, including a carbonyl group, a phenyl substituent, and chloro atoms at specific positions, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization.

The structural features of 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate contribute to its unique chemical properties and reactivity. The carbonyl group (C=O) at the 2-position introduces polarity and potential sites for nucleophilic attack, while the phenyl ring enhances hydrophobic interactions and can participate in π-stacking interactions with other biomolecules. The dichloropyridine core (5,6-dichloropyridine) provides additional electronic effects that can modulate the compound's binding affinity and metabolic stability. These structural attributes make it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health and disease. Pyridine derivatives have been extensively explored due to their broad spectrum of biological activities and favorable pharmacokinetic properties. Among these derivatives, compounds with chloro substituents have shown promise in modulating enzyme activity and receptor binding. The 5,6-dichloropyridine moiety in 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate is particularly noteworthy for its ability to influence electronic distribution and enhance binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery programs. The carboxylate group at the 3-position allows for further functionalization via esterification or amidation reactions, enabling the synthesis of a diverse library of derivatives. Such modifications can fine-tune the pharmacological profile of the compound, including its solubility, bioavailability, and target specificity. Researchers have leveraged similar structural motifs in their quest to develop treatments for neurological disorders, infectious diseases, and cancer.

Recent studies have highlighted the importance of pyridine-based compounds in medicinal chemistry. For instance, derivatives of 5-chloropyridine have been investigated for their anti-inflammatory and antiviral properties. The dichloro substitution pattern enhances the lipophilicity of these compounds while maintaining good water solubility, making them suitable for oral administration. In vitro studies have demonstrated that certain pyridine derivatives can inhibit key enzymes involved in signal transduction pathways relevant to chronic diseases.

The phenylethyl side chain in 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate adds another layer of complexity to its chemical behavior. This group can engage in hydrogen bonding interactions with polar residues in protein targets and contributes to the overall shape complementarity of the molecule within binding pockets. Such interactions are critical for achieving high-affinity binding and therapeutic efficacy. Computational modeling studies have been instrumental in predicting how this compound might interact with biological macromolecules based on its structural features.

The synthesis of 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination reactions at specific positions on the pyridine ring followed by condensation with appropriate carbonyl precursors. Advances in catalytic methods have enabled more efficient routes to complex heterocyclic systems like this one. Green chemistry principles have also been applied to minimize waste and improve sustainability during production processes.

Evaluation of 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate as a lead compound often involves both computational screening and experimental validation. Virtual screening techniques allow researchers to identify potential binding modes based on known protein structures before synthesizing analogs for empirical testing. High-throughput screening (HTS) platforms enable rapid assessment of large libraries against biological assays relevant to drug discovery pipelines. These approaches collectively accelerate the identification of promising candidates for further development.

The pharmacokinetic profile of 2-Oxo-2-phenylethyl 5,6-dichloropyridine-3-carboxylate is another critical consideration during drug development efforts. Factors such as absorption rate (A), distribution volume (Vd), metabolic clearance (CL), and excretion half-life (t½) determine how effectively a compound reaches its target site within an organism after administration. Preclinical studies using animal models help predict human pharmacokinetics but must be complemented by human trials when feasible.

Regulatory considerations play an essential role throughout development as well since pharmaceutical products must meet stringent safety standards before reaching patients worldwide. Documentation requirements include detailed characterization data from synthetic routes through final product testing along with toxicological assessments performed according to guidelines established by agencies like the U.S Food & Drug Administration (FDA) or European Medicines Agency (EMA).

The versatility inherent in compounds like 2-Oxo-2-phenylethyl 5-chloropyridinecarboxylic acid ethyl ester hydrochloride, where functional groups allow extensive derivatization while maintaining core structural integrity offers exciting opportunities across multiple therapeutic areas including oncology where targeted inhibition could halt disease progression or central nervous system disorders where modulation might alleviate symptoms associated with dysregulated signaling pathways.